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Abstract

PQR626 is a potent, selective, and orally bioavailable inhibitor of the mechanistic target of
rapamycin (MTOR) kinase, with excellent brain penetration.[1][2][3] Developed to address the
hyperactivation of the mTOR pathway observed in various neurological and
neurodevelopmental disorders, PQR626 represents a significant advancement over previous
generations of mTOR inhibitors.[4][5] Its ability to cross the blood-brain barrier effectively
makes it a promising candidate for therapeutic intervention in central nervous system (CNS)
conditions. This document provides a comprehensive technical overview of PQR626, including
its mechanism of action, preclinical data, and experimental methodologies, to support its
application in research and drug development for neurodevelopmental disorders.

Mechanism of Action: Dual mMTORC1/2 Inhibition

PQR626 is an ATP-competitive mTOR kinase inhibitor, targeting both mTOR complex 1
(mTORC1) and mTOR complex 2 (mMTORC2). The mTOR signaling pathway is a critical
regulator of cell growth, proliferation, survival, and metabolism. In many neurodevelopmental
disorders, such as Tuberous Sclerosis Complex (TSC), mutations in genes like TSC1 or TSC2
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lead to constitutive activation of mMTORCL1, resulting in abnormal cell growth and function. By
inhibiting both mTORC1 and mTORC2, PQR626 can modulate the downstream signaling
pathways more comprehensively than rapalogs, which primarily inhibit mMTORC1.
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Figure 1: PQR626 inhibits the mTOR signaling pathway.
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Preclinical Data
In Vitro Potency and Selectivity

PQR626 was developed through extensive chemical exploration, combining features of a brain-
penetrant mMTOR kinase inhibitor (PQR620) and a potent, highly selective mTOR inhibitor
(PQR617). This resulted in a compound with high potency and selectivity for mTORC1/2. While
specific IC50 or Ki values from comprehensive kinase panels are not detailed in the provided
abstracts, the compound is described as a "highly potent, selective...inhibitor of mMTORC1/2
kinase".

Pharmacokinetic Properties

A key advantage of PQR626 is its excellent brain penetration, a critical feature for treating
neurological disorders. Comparative pharmacokinetic studies have demonstrated its superiority
over other mTOR inhibitors in this regard.

Compound Brain/Plasma Ratio Species

Rat (Sprague Dawley), Mouse
PQR626 ~1.4:1t0~1.8:1

(C57BL/6J)
_ Rat (Sprague Dawley), Mouse
Everolimus ~1:92 to ~1:61
(C57BL/6J)
AZD?2014 ~1:25 Mouse (C57BL/6J)

Table 1: Comparative Brain
Penetration of mMTOR

Inhibitors.

PQR626 also exhibits good tolerability in mice, with a maximum tolerated dose (MTD) of 100-
150 mg/kg.

In Vivo Efficacy in a Neurodevelopmental Disorder
Model

The efficacy of PQR626 has been demonstrated in a mouse model of Tuberous Sclerosis
Complex (TSC), a neurodevelopmental disorder characterized by mTOR hyperactivation.
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Experimental Model: Tsc1GFAPCKO mice, which have a conditional inactivation of the Tscl
gene primarily in glial cells. This model recapitulates key features of TSC, including epilepsy
and reduced survival.

Dosing Regimen: PQR626 was administered at a dose of 50 mg/kg twice a day (BID).

Key Findings: Treatment with PQR626 showed a significant effect on survival and significantly
prevented or decreased mortality compared to the vehicle-treated group. These results
highlight the potential of PQR626 in treating the neurological manifestations of TSC.

Experimental Protocols

While detailed, step-by-step protocols are proprietary and not fully available in the public
domain, the following outlines the methodologies used in the preclinical evaluation of PQR626
based on the available literature.

In Vivo Efficacy Study in Tsc1GFAPCKO Mice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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